Cas no 1550786-31-6 (6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid)

• Product Name: 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid
• CAS No: 1550786-31-6
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 6325976
• PubChem ID: 84024207
• Update Time: 2025-05-21

6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid
• 1550786-31-6
• EN300-19582641

• Inchi： 1S/C10H9ClO2/c11-7-4-6-2-1-3-8(6)9(5-7)10(12)13/h4-5H,1-3H2,(H,12,13)
• InChI Key： XGOCRYYAMJSEEG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C=1)CCC2

Computed Properties

• Exact Mass: 196.0291072g/mol
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid

Research Brief on 6-Chloro-2,3-dihydro-1H-indene-4-carboxylic Acid (CAS: 1550786-31-6): Recent Advances and Applications

6-Chloro-2,3-dihydro-1H-indene-4-carboxylic acid (CAS: 1550786-31-6) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmacophore in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid is its role as a building block for the synthesis of more complex molecules. Researchers have successfully utilized this compound in the preparation of indene-based derivatives, which exhibit a wide range of pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent inhibitors targeting inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2).

In addition to its synthetic applications, 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid has shown promising biological activity in preclinical studies. Recent investigations have revealed its potential as an anti-inflammatory and analgesic agent. Mechanistic studies suggest that the compound modulates key signaling pathways, such as NF-κB and MAPK, which are critical in the regulation of inflammatory responses. These findings position the molecule as a candidate for further development in the treatment of chronic inflammatory diseases.

Another area of interest is the compound's potential in oncology research. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study attributed this activity to the compound's ability to interfere with cell cycle progression and induce apoptosis. These results underscore the need for further exploration of its anticancer mechanisms.

Despite these promising findings, challenges remain in the development of 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through chemical modifications, such as the introduction of solubilizing groups or the development of prodrug formulations.

In conclusion, 6-chloro-2,3-dihydro-1H-indene-4-carboxylic acid (CAS: 1550786-31-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span anti-inflammatory, analgesic, and anticancer research, with ongoing studies aiming to unlock its full therapeutic potential. Future research should prioritize the optimization of its drug-like properties and the exploration of its mechanisms of action in greater detail. This compound continues to be a valuable asset in the toolkit of medicinal chemists and pharmacologists alike.